Methyl 2-{3-[(tert-butylsulfinyl)amino]oxetan-3-yl}butanoate

• Molecular Formula: C12H23NO4S
• Molecular Weight: 277.38 g/mol
• IUPAC Name: methyl 2-[3-(tert-butylsulfinylamino)oxetan-3-yl]butanoate
• InChI: InChI=1S/C12H23NO4S/c1-6-9(10(14)16-5)12(7-17-8-12)13-18(15)11(2,3)4/h9,13H,6-8H2,1-5H3
• InChI Key: ASZASLQINOWBEA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC)C1(COC1)NS(=O)C(C)(C)C

Description

Methyl 2-{3-[(tert-butylsulfinyl)amino]oxetan-3-yl}butanoate is a useful research compound. Its molecular formula is C12H23NO4S and its molecular weight is 277.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl butyrate (5.67 g, 55.5 mmol) was dissolved in anhydrous THF (100 mL) and cooled to −78° C. under nitrogen. LDA (2M solution in THF 27.1 mL, 54.2 mmol) was added drop-wise. After 1 hour at −78° C., a solution of 2-methyl-N-oxetan-3-ylidene-propane-2-sulfinamide (Preparation 39, 2.43 g, 13.88 mmol) in anhydrous THF (10 mL) was added. The reaction was gradually warmed to room temperature and stirred for 18 hours. The reaction was quenched with a saturated aqueous solution of ammonium chloride and extracted with ethyl acetate. The organic layer was dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography to afford the title compound as an oil (2.89 g, 75% yield).